Cas no 1228360-37-9 (4-(aminomethyl)benzene-1-thiol)

• Product Name: 4-(aminomethyl)benzene-1-thiol
• CAS No: 1228360-37-9
• MF: C₇H₉NS
• MW: 139.218060255051
• MDL: MFCD18204780
• CID: 5238183
• PubChem ID: 19079472
• Update Time: 2025-10-22

4-(aminomethyl)benzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)benzenethiol
• 4-aminomethylthiophenol
• 4-(aminomethyl)benzene-1-thiol
• Benzenethiol, 4-(aminomethyl)-

• MDL： MFCD18204780
• Inchi： 1S/C7H9NS/c8-5-6-1-3-7(9)4-2-6/h1-4,9H,5,8H2
• InChI Key： HALYSFYBJQPLOC-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• XLogP3: 1.4
• Topological Polar Surface Area: 27

Additional information on 4-(aminomethyl)benzene-1-thiol

4-(Aminomethyl)benzene-1-thiol: A Comprehensive Overview

4-(Aminomethyl)benzene-1-thiol, also known by its CAS number CAS No. 1228360-37-9, is a compound of significant interest in various fields of chemistry and materials science. This molecule, characterized by its benzene ring substituted with an aminoethyl group and a thiol (-SH) group, has garnered attention due to its unique chemical properties and potential applications in advanced materials and drug development.

The structure of 4-(Aminomethyl)benzene-1-thiol consists of a benzene ring with two substituents: an aminoethyl group (-CH2-NH2) at the para position and a thiol group (-SH) at the ortho position. This arrangement imparts the molecule with both nucleophilic (from the thiol group) and amine functionalities, making it versatile for various chemical reactions. Recent studies have highlighted its potential as a building block for constructing functional materials, such as metal-organic frameworks (MOFs) and coordination polymers.

In terms of synthesis, 4-(Aminomethyl)benzene-1-thiol can be prepared through several routes, including the substitution of bromide or chloride derivatives with an amine group followed by thiolation. One notable method involves the reaction of 4-bromobenzene thiol with ammonia or primary amines under appropriate conditions. Researchers have optimized these methods to enhance yield and purity, making the compound more accessible for large-scale applications.

The chemical properties of 4-(Aminomethyl)benzene-1-thiol are influenced by the electron-donating aminoethyl group and the electron-withdrawing thiol group. The amino group can act as a nucleophile in substitution reactions, while the thiol group can participate in both nucleophilic and oxidative reactions. These dual functionalities make the compound ideal for use in click chemistry, where it can serve as a versatile linker in the construction of complex molecules.

Recent advancements in materials science have explored the use of 4-(Aminomethyl)benzene-1-thiol in creating self-healing materials and stimuli-responsive systems. For instance, studies have demonstrated its ability to form dynamic covalent bonds under specific conditions, enabling reversible cross-linking in polymer networks. This property opens up new possibilities for developing adaptive materials that can respond to environmental changes, such as temperature or pH variations.

In the field of drug discovery, 4-(Aminomethyl)benzene-1-thiol has shown promise as a lead compound for designing bioactive molecules. Its ability to coordinate with metal ions makes it a potential candidate for metalloenzyme inhibitors or metal-based drugs. Researchers have also investigated its role in modifying drug delivery systems, where it can enhance the targeting efficiency and biocompatibility of nanocarriers.

The application of CAS No. 1228360-37-9 extends into sensor technology as well. Due to its thiol functionality, which can form stable monolayers on gold surfaces, it has been used in fabricating surface plasmon resonance (SPR) sensors for detecting specific analytes. Recent studies have optimized these sensors for higher sensitivity and selectivity by incorporating additional functional groups into the molecule.

In conclusion, 4-(Aminomethyl)benzene-1-thiol, with its unique chemical structure and diverse functional groups, continues to be a focal point in cutting-edge research across multiple disciplines. Its applications span from materials science to drug development, showcasing its versatility and potential for innovation. As researchers delve deeper into its properties and capabilities, this compound is poised to contribute significantly to advancing modern technologies and therapeutic solutions.